Cas no 921832-85-1 (N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921832-85-1
• MF: C₂₀H₁₄ClFN₄O₂
• MW: 396.802166461945
• CID: 6098611
• PubChem ID: 16801791
• Update Time: 2025-07-25

N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-(3-chloro-4-fluorophenyl)-3,5-dihydro-5-methyl-3-oxo-2-phenyl-
• N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0090
• N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 921832-85-1
• N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• AB00678152-01
• AKOS024631029

• Inchi： 1S/C20H14ClFN4O2/c1-25-10-14(19(27)23-12-7-8-17(22)16(21)9-12)18-15(11-25)20(28)26(24-18)13-5-3-2-4-6-13/h2-11H,1H3,(H,23,27)
• InChI Key： QGJGZGUMXHIPOG-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NC2=CC=C(F)C(Cl)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

• Exact Mass: 396.0789316g/mol
• Monoisotopic Mass: 396.0789316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 6.73±0.70(Predicted)

Additional information on N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921832-85-1)

The compound N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921832-85-1) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrazolo[4,3-c]pyridine core, has attracted attention for its potential applications in targeted therapies. Researchers are particularly interested in its carboxamide and phenyl substituents, which contribute to its binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's 3-chloro-4-fluorophenyl moiety is a key structural feature often associated with improved pharmacokinetic properties, making it a subject of interest in drug discovery pipelines. Its 5-methyl and 3-oxo groups further enhance its stability and reactivity, which are critical for structure-activity relationship (SAR) studies.

The pyrazolo[4,3-c]pyridine scaffold is a privileged structure in medicinal chemistry, known for its versatility in interacting with various biological targets. This has led to a growing body of literature exploring its potential in treating conditions where signal transduction pathways play a pivotal role. The compound's CAS No. 921832-85-1 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

From a synthetic perspective, the introduction of the N-(3-chloro-4-fluorophenyl) group requires precise control over reaction conditions to ensure high yield and purity. Modern flow chemistry techniques and catalytic methodologies have been employed to optimize its production, addressing challenges such as regioselectivity and byproduct formation. These advancements align with the broader trend toward green chemistry and sustainable synthesis.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the integrity of its 2H,3H,5H-pyrazolo ring system and the positioning of its phenyl and carboxamide substituents. Such detailed analyses are essential for patent applications and regulatory submissions.

In the context of drug repurposing and polypharmacology, this molecule's multi-target potential is being explored. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling predict interactions with proteins involved in cellular proliferation and inflammation. These insights are valuable for designing next-generation therapeutics with improved efficacy and safety profiles.

The compound's physicochemical properties, including logP, solubility, and permeability, are critical for its ADME (absorption, distribution, metabolism, excretion) profile. Researchers are investigating formulations to enhance its bioavailability, particularly for oral administration. Such efforts are part of the larger push toward personalized medicine and patient-centric drug development.

As the scientific community continues to explore N-(3-chloro-4-fluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, its potential applications in oncology, neurology, and immunology are becoming increasingly apparent. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside, addressing unmet medical needs in a rapidly evolving healthcare landscape.